(S)-2-Amino-3-methyl-1,1-diphenylbutan-1-ol hydrochloride
(S)-2-Amino-3-methyl-1,1-diphenylbutan-1-ol hydrochloride
Brand Name:
Vulcanchem
CAS No.:
130432-39-2
VCID:
VC0111604
InChI:
InChI=1S/C17H21NO.ClH/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15;/h3-13,16,19H,18H2,1-2H3;1H/t16-;/m0./s1
SMILES:
CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N.Cl
Molecular Formula:
C17H22ClNO
Molecular Weight:
291.8 g/mol
(S)-2-Amino-3-methyl-1,1-diphenylbutan-1-ol hydrochloride
CAS No.: 130432-39-2
Reference Standards
VCID: VC0111604
Molecular Formula: C17H22ClNO
Molecular Weight: 291.8 g/mol
| CAS No. | 130432-39-2 |
|---|---|
| Product Name | (S)-2-Amino-3-methyl-1,1-diphenylbutan-1-ol hydrochloride |
| Molecular Formula | C17H22ClNO |
| Molecular Weight | 291.8 g/mol |
| IUPAC Name | (2S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol;hydrochloride |
| Standard InChI | InChI=1S/C17H21NO.ClH/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15;/h3-13,16,19H,18H2,1-2H3;1H/t16-;/m0./s1 |
| Standard InChIKey | SFKYWFMBUVMWNG-NTISSMGPSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N.Cl |
| SMILES | CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N.Cl |
| Canonical SMILES | CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N.Cl |
| PubChem Compound | 18638009 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume